Cas no 2648914-75-2 ((2R)-2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-2-yl}formamido)propanoic acid)
(2R)-2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-2-yl}formamido)propanoic acid Chemical and Physical Properties
Names and Identifiers
-
- (2R)-2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-2-yl}formamido)propanoic acid
- (2R)-2-({3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]oxolan-2-yl}formamido)propanoic acid
- 2648914-75-2
- EN300-1549553
-
- Inchi: 1S/C24H26N2O6/c1-14(23(28)29)26-22(27)21-15(10-11-31-21)12-25-24(30)32-13-20-18-8-4-2-6-16(18)17-7-3-5-9-19(17)20/h2-9,14-15,20-21H,10-13H2,1H3,(H,25,30)(H,26,27)(H,28,29)/t14-,15?,21?/m1/s1
- InChI Key: DSDAABMNLHUIBH-UMRPUCSYSA-N
- SMILES: O1CCC(CNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)C1C(N[C@@H](C(=O)O)C)=O
Computed Properties
- Exact Mass: 438.17908655g/mol
- Monoisotopic Mass: 438.17908655g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 32
- Rotatable Bond Count: 8
- Complexity: 678
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 114Ų
(2R)-2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-2-yl}formamido)propanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1549553-0.05g |
(2R)-2-({3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]oxolan-2-yl}formamido)propanoic acid |
2648914-75-2 | 0.05g |
$2306.0 | 2023-06-05 | ||
| Enamine | EN300-1549553-0.1g |
(2R)-2-({3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]oxolan-2-yl}formamido)propanoic acid |
2648914-75-2 | 0.1g |
$2415.0 | 2023-06-05 | ||
| Enamine | EN300-1549553-0.25g |
(2R)-2-({3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]oxolan-2-yl}formamido)propanoic acid |
2648914-75-2 | 0.25g |
$2525.0 | 2023-06-05 | ||
| Enamine | EN300-1549553-0.5g |
(2R)-2-({3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]oxolan-2-yl}formamido)propanoic acid |
2648914-75-2 | 0.5g |
$2635.0 | 2023-06-05 | ||
| Enamine | EN300-1549553-1.0g |
(2R)-2-({3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]oxolan-2-yl}formamido)propanoic acid |
2648914-75-2 | 1g |
$2745.0 | 2023-06-05 | ||
| Enamine | EN300-1549553-2.5g |
(2R)-2-({3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]oxolan-2-yl}formamido)propanoic acid |
2648914-75-2 | 2.5g |
$5380.0 | 2023-06-05 | ||
| Enamine | EN300-1549553-5.0g |
(2R)-2-({3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]oxolan-2-yl}formamido)propanoic acid |
2648914-75-2 | 5g |
$7961.0 | 2023-06-05 | ||
| Enamine | EN300-1549553-10.0g |
(2R)-2-({3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]oxolan-2-yl}formamido)propanoic acid |
2648914-75-2 | 10g |
$11805.0 | 2023-06-05 | ||
| Enamine | EN300-1549553-50mg |
(2R)-2-({3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]oxolan-2-yl}formamido)propanoic acid |
2648914-75-2 | 50mg |
$2306.0 | 2023-09-25 | ||
| Enamine | EN300-1549553-100mg |
(2R)-2-({3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]oxolan-2-yl}formamido)propanoic acid |
2648914-75-2 | 100mg |
$2415.0 | 2023-09-25 |
(2R)-2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-2-yl}formamido)propanoic acid Related Literature
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
Additional information on (2R)-2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-2-yl}formamido)propanoic acid
Comprehensive Analysis of (2R)-2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-2-yl}formamido)propanoic acid (CAS No. 2648914-75-2)
The compound (2R)-2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-2-yl}formamido)propanoic acid, identified by CAS No. 2648914-75-2, is a sophisticated chiral molecule widely utilized in peptide synthesis and pharmaceutical research. Its unique structure, featuring a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group and a propanoic acid moiety, makes it invaluable for solid-phase peptide synthesis (SPPS). Researchers and pharmaceutical developers frequently search for Fmoc-protected amino acid derivatives like this compound due to their role in producing high-purity peptides for therapeutics and diagnostics.
In recent years, the demand for peptide-based drugs has surged, driven by their high specificity and lower toxicity compared to small-molecule drugs. This trend has increased interest in CAS No. 2648914-75-2, as it serves as a critical building block for peptides targeting metabolic disorders, oncology, and neurodegenerative diseases. The Fmoc group in this compound ensures efficient deprotection during synthesis, a feature highly sought after in automated peptide synthesizers. Common search queries such as "Fmoc-amino acid applications" or "chiral peptide synthesis techniques" highlight its relevance in modern drug discovery.
The stereochemistry of (2R)-2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-2-yl}formamido)propanoic acid is another area of focus. The (2R) configuration ensures compatibility with natural L-amino acids, minimizing racemization risks during peptide elongation. This precision aligns with the growing emphasis on enantioselective synthesis in the pharmaceutical industry, where users often search for "chiral purity in peptide drugs" or "Fmoc-protected chiral auxiliaries." Such keywords reflect the compound's role in advancing targeted therapies.
From a synthetic perspective, the oxolan-2-yl (tetrahydrofuran) ring in this molecule enhances its stability and solubility, addressing common challenges in peptide manufacturing. Researchers exploring "improved peptide solubility methods" or "Fmoc-amino acid stability" will find this compound particularly noteworthy. Additionally, its compatibility with green chemistry principles—such as reduced solvent usage—resonates with sustainability-focused queries like "eco-friendly peptide synthesis."
In summary, CAS No. 2648914-75-2 exemplifies the intersection of innovation and practicality in peptide chemistry. Its design caters to both academic research and industrial-scale production, making it a staple in laboratories worldwide. By addressing frequently searched topics like "Fmoc group advantages" and "peptide drug intermediates," this overview underscores the compound's versatility and enduring significance in life sciences.
2648914-75-2 ((2R)-2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-2-yl}formamido)propanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)